5-bromo-2-methyl-3-nitrobenzaldehyde
Description
5-bromo-2-methyl-3-nitrobenzaldehyde is a chemical compound with the molecular formula C8H6BrNO3 . It is a derivative of benzaldehyde, which is a compound of significant interest in organic chemistry .
Synthesis Analysis
The synthesis of nitro compounds like this compound can be achieved through various methods. One common method is the direct substitution of hydrocarbons with nitric acid . Another method involves displacement reactions with nitrite ions . Nitration of alkanes is successful only when conducted at high temperatures in the vapor phase .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromo group, a methyl group, and a nitro group . The molecular weight of this compound is approximately 230.02 g/mol .Chemical Reactions Analysis
Nitro compounds like this compound are quite unstable in the thermodynamic sense . They can undergo various reactions, including reduction to amines . The nitro group in these compounds is a hybrid of two equivalent resonance structures, which contributes to their reactivity .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-2-methyl-3-nitrobenzaldehyde involves the bromination of 2-methyl-3-nitrobenzaldehyde using bromine in acetic acid.", "Starting Materials": [ "2-methyl-3-nitrobenzaldehyde", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 2-methyl-3-nitrobenzaldehyde in acetic acid, add bromine dropwise with stirring.", "Maintain the reaction mixture at room temperature for several hours.", "Quench the reaction by adding water and extract the product with an organic solvent.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 5-bromo-2-methyl-3-nitrobenzaldehyde as a yellow solid." ] } | |
CAS RN |
355133-91-4 |
Molecular Formula |
C8H6BrNO3 |
Molecular Weight |
244 |
Purity |
95 |
Origin of Product |
United States |
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